[4-(2-Methylpropyl)phenyl](phenyl)methanamine
Overview
Description
[4-(2-Methylpropyl)phenyl](phenyl)methanamine is a useful research compound. Its molecular formula is C17H21N and its molecular weight is 239.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalytic Applications
Efficient Transfer Hydrogenation Reactions : Quinazoline-based ruthenium complexes, synthesized from ligands similar in structure to 4-(2-Methylpropyl)phenylmethanamine, were examined for their efficiency in transfer hydrogenation of acetophenone derivatives. These complexes achieved high conversions and turnover frequency values, showcasing their potential in catalytic applications (Karabuğa et al., 2015).
Material Science
Novel Palladium(II) and Platinum(II) Complexes : New complexes derived from Schiff base ligands related to 4-(2-Methylpropyl)phenylmethanamine were synthesized and characterized. These complexes showed potential in anticancer activity, indicating their usefulness in medical material science (Mbugua et al., 2020).
Photocytotoxicity and Cellular Imaging
Iron(III) Catecholates for Cellular Imaging : Iron(III) complexes, incorporating phenyl-N,N-bis[(pyridin-2-yl)methyl]methanamine derivatives, demonstrated unprecedented photocytotoxicity under red light and were used for cellular imaging, showing their potential in phototherapeutic applications (Basu et al., 2014).
Corrosion Inhibition
Corrosion Inhibition of Mild Steel : Schiff bases, structurally related to 4-(2-Methylpropyl)phenylmethanamine, were investigated for their corrosion inhibiting properties on mild steel in acidic environments. The study highlighted the effectiveness of these compounds in protecting metal surfaces, indicating their importance in industrial applications (Singh & Quraishi, 2016).
Analytical Chemistry
Benzylation Reactions and Catalysis : A study revealed that benzylation reactions could lead to the formation of an impurity, N,N'-dimethyl-1-phenyl-1-(o-tolyl)methanamine, which acts as a poison in thiourea-catalyzed glycosylations. This underscores the importance of purity in reactions and the potential impact of impurities on catalytic processes (Colgan, Müller‐Bunz, & McGarrigle, 2016).
Properties
IUPAC Name |
[4-(2-methylpropyl)phenyl]-phenylmethanamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N/c1-13(2)12-14-8-10-16(11-9-14)17(18)15-6-4-3-5-7-15/h3-11,13,17H,12,18H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDHIISXGHBRPGM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=CC=C(C=C1)C(C2=CC=CC=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.